Cas no 884006-64-8 (Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel-)

• Product Name: Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel-
• CAS No: 884006-64-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5522664
• Update Time: 2025-06-28

Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel-

• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-9-5-4-8(6-9)7-12/h8-9H,4-6H2,1-3H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： LHUKLMWDVACRKQ-DTWKUNHWSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@H](C#N)C1

Additional information on Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel-

Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel- (CAS No. 884006-64-8): A Comprehensive Overview

Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel-, identified by its CAS number 884006-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates and exhibits a unique structural configuration that makes it of particular interest for its potential applications in drug development. The presence of a cyclopentyl ring substituted with a cyano group and an ester moiety at the 1,1-dimethylethyl position contributes to its distinct chemical properties and reactivity.

The structural framework of Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel- is characterized by its stereochemistry, with the (1R,3S) configuration playing a crucial role in determining its biological activity. This stereochemical specificity is often a critical factor in the efficacy and selectivity of pharmaceutical compounds. The compound's ability to interact with biological targets in a precise manner makes it a valuable candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of carbamate derivatives as potential pharmacological agents. Carbamates are known for their versatility in drug design due to their ability to act as intermediates in the synthesis of more complex molecules. The cyano group in Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel- introduces a polar functional group that can enhance binding affinity to biological targets. Additionally, the ester functionality provides a site for further chemical modification, allowing for the creation of analogs with tailored properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The cyclopentyl ring is a common motif in natural products and pharmaceuticals due to its ability to mimic certain biological structures and improve metabolic stability. The cyano group further enhances the compound's potential as a building block by introducing reactivity that can be exploited in synthetic pathways.

The stereochemistry of Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel- is particularly noteworthy. The (1R,3S) configuration suggests that this compound may exhibit enantioselective interactions with biological targets. Enantioselectivity is a key consideration in drug development as it can significantly impact the efficacy and side effect profile of a therapeutic agent. By maintaining specific stereochemical purity, researchers can optimize the pharmacological properties of this compound.

Recent studies have begun to explore the pharmacological potential of carbamate derivatives like Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel. These investigations have focused on understanding how the structural features of this compound influence its interaction with biological systems. Preliminary findings suggest that it may have applications in modulating enzyme activity and receptor binding. Such interactions are fundamental to many therapeutic mechanisms and could make this compound a valuable tool in drug discovery.

The synthesis of Carbamic acid,[(1R,3S)-3-cyanocyclopentyl]-, 1,1-dimethylethyl ester,rel presents unique challenges due to its complex stereochemistry. However; advances in synthetic methodology have made it increasingly feasible to produce this compound with high purity and enantiomeric excess. These advancements are crucial for ensuring that subsequent pharmacological studies can be conducted with reliable and reproducible results.

In conclusion; Carbamic acid;[(1R;3S)-3-cyano-cyclopentyl]-; 1;1-dimethylethyl ester;rel; CAS No.;884006-64-8; represents a promising candidate for further exploration in pharmaceutical research.; Its unique structural features; stereochemical configuration; and potential biological activity make it an attractive molecule for drug development efforts.; As our understanding of molecular interactions continues to evolve; compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.; The ongoing research into carbamate derivatives underscores their significance as versatile tools in medicinal chemistry.; With continued investigation; compounds such as Carbamic acid;[(1R;3S)-3-cyano-cyclopentyl]-; 1;1-dimethylethyl ester;rel; may lead to breakthroughs that improve human health and well-being.;